N-[(3-Methylsulfonylpyridin-2-yl)methyl]but-2-ynamide

• IUPAC Name: N-[(3-methylsulfonylpyridin-2-yl)methyl]but-2-ynamide
• InChI: InChI=1S/C11H12N2O3S/c1-3-5-11(14)13-8-9-10(17(2,15)16)6-4-7-12-9/h4,6-7H,8H2,1-2H3,(H,13,14)
• InChI Key: FYUMJDBHIUKCFS-UHFFFAOYSA-N
• Canonical SMILES: CC#CC(=O)NCC1=C(C=CC=N1)S(=O)(=O)C
• Molecular Formula: C11H12N2O3S
• Molecular Weight: 252.29 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds often involves complex organic reactions. For instance, a one-pot, three-component protocol for the synthesis of 1,2,3-trisubstituted indoles has been developed, based upon a Fischer indolisation–indole N-alkylation sequence. Another method involves the reaction of pyridine and substituted pyridines with N2O5 in an organic solvent.

Chemical Reactions Analysis

The chemical reactions involving similar compounds are often complex and involve multiple steps. For example, a one-pot, three-component Fischer indolisation–N-alkylation for rapid synthesis of 1,2,3-trisubstituted indoles has been reported.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For instance, some compounds are designed and synthesized for their anti-tubercular activity against Mycobacterium tuberculosis.

Safety and Hazards

The safety and hazards of a compound depend on its structure and properties. For instance, some compounds may be harmful if swallowed, cause skin irritation, or cause serious eye irritation.

Future Directions

The future directions in the research and development of such compounds could involve the design and synthesis of novel derivatives with improved properties, such as increased potency against target organisms, improved safety profile, or enhanced pharmacokinetic properties.